Cas no 189209-27-6 (NH2-PEG5-C2-NH-Boc)

• Product Name: NH2-PEG5-C2-NH-Boc
• CAS No: 189209-27-6
• MF: C₁₇H₃₆N₂O₇
• MW: 380.476945877075
• MDL: MFCD22056313
• CID: 1064265
• Update Time: 2025-08-02

NH2-PEG5-C2-NH-Boc Chemical and Physical Properties

Names and Identifiers

• O-(2-Aminoethyl)-O’-[2-(Boc-amino)ethyl]tetraethylene Glycol
• O-(2-Aminoethyl)-O'-[2-(Boc-amino)ethyl]tetraethylene Glycol
• BOC-NH-PEG5-CH2CH2NH2
• BOCNH-PEG5-CH2CH2NH2
• t-boc-N-amido-PEG5-amine
• tert-butyl N-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
• 19-Amino-5,8,11,14,17-pentaoxa-2-azanonadecanoic Acid 1,1-Dimethylethyl Ester
• BOC-N-AMIDO-PEG5-NH2
• BOC-NH-PEG5-NH2
• Boc-NH-PEG(4)-NH2
• Boc-N-amido-PEG5-Azide
• Boc-N-amido-PEG5-Amine
• t-boc-N-amido-PEG5-Azide
• t-boc-N-amido-PEG6-Amine
• Boc-NH-PEG(4)-NH2(19atoMs)
• AK308128
• ASGHPQVHGBCLDZ-UHFFFAOYSA-N
• BocNH-PEG5-NH2
• Boc-amino-PEG-amine (n=5)
• BIPG1813
• SY115627
• O-(2-Aminoethyl)-O'-[2-(Boc-amino)ethyl]tetraethy
• Tert-butyl (17-amino-3,6,9,12,15-pentaoxaheptadecyl)carbamate
• NHBoc-PEG5-amine
• NH2-PEG5-C2-NH-Boc
• D

• MDL： MFCD22056313
• Inchi： 1S/C17H36N2O7/c1-17(2,3)26-16(20)19-5-7-22-9-11-24-13-15-25-14-12-23-10-8-21-6-4-18/h4-15,18H2,1-3H3,(H,19,20)
• InChI Key： ASGHPQVHGBCLDZ-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 380.25200
• Monoisotopic Mass: 380.25225149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 380.5
• XLogP3: -0.7
• Topological Polar Surface Area: 111

Experimental Properties

• Density: 1.065±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (260 g/l) (25 º C),
• PSA: 113.99000
• LogP: 1.45750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives

Additional information on NH2-PEG5-C2-NH-Boc

Professional Introduction to NH₂-PEG₅-C₂-NH-Boc and CAS No. 189209-27-6

The compound with the CAS number 189209-27-6 and the product name NH₂-PEG₅-C₂-NH-Boc represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This innovative molecule, featuring a polyethylene glycol (PEG) chain linked to an amine group at both ends, has garnered considerable attention due to its versatile applications in drug delivery systems, biomaterials, and therapeutic interventions.

Polyethylene glycol (PEG) is a synthetic polymer widely recognized for its biocompatibility, stability, and ability to enhance the pharmacokinetic properties of therapeutic agents. The incorporation of PEG into pharmaceutical formulations has been demonstrated to improve drug solubility, prolong circulation time, and reduce immunogenicity. The specific structure of NH₂-PEG₅-C₂-NH-Boc, with a five-unit PEG chain (PEG₅) and terminal amine groups protected by a Boc (tert-butoxycarbonyl) group, offers a unique platform for further functionalization and customization.

The Boc-protected amine functionality provides a stable handle for subsequent chemical modifications, allowing for the attachment of various bioactive molecules or targeting ligands. This flexibility makes NH₂-PEG₅-C₂-NH-Boc an invaluable tool in the development of targeted drug delivery systems, where precise control over molecular architecture is essential for optimizing therapeutic efficacy.

In recent years, significant progress has been made in the application of PEGylated compounds for clinical use. For instance, PEGylated interferons have been successfully employed in the treatment of chronic viral infections such as hepatitis C. The extended circulation time provided by PEGylation reduces the frequency of dosing, improving patient compliance and therapeutic outcomes. Similarly, PEGylated monoclonal antibodies have revolutionized cancer immunotherapy by enhancing their stability and bioavailability.

The utility of NH₂-PEG₅-C₂-NH-Boc extends beyond drug delivery systems. Its ability to serve as a linker molecule has been exploited in the construction of multifunctional biomaterials, such as hydrogels and micelles, which can encapsulate and release therapeutic agents in a controlled manner. These materials have shown promise in regenerative medicine, where they can be designed to promote tissue repair and regeneration.

The synthesis of NH₂-PEG₅-C^{<0xE1><0xB5><0xA3><0xE1><0xB5><0xA3><0xE1><0xB5><0xA3><0xE1><0xB5><0xA3><0xE1><0xB5><0xA3>}> involves well-established organic chemistry techniques, including polymerization reactions and protection-deprotection strategies. The Boc group serves as an effective protecting group for primary amines under mild conditions, ensuring that the reactive sites are selectively modified when required. This synthetic approach allows for high yields and purity, making it suitable for large-scale production.

The versatility of NH>_2-P>_E>_G>_5-C>_C>_N-H-Boc> has also been explored in the development of novel diagnostic tools. PEGylated probes have been used in magnetic resonance imaging (MRI) contrast agents to improve tissue contrast and resolution. Additionally, its incorporation into biosensors has enhanced sensitivity and specificity by reducing non-specific binding interactions.

The future prospects of this compound are vast, with ongoing research focusing on expanding its applications in nanomedicine and gene therapy. Nanoparticle-based drug delivery systems incorporating PEGylated linkers have demonstrated improved targeting capabilities and reduced systemic toxicity. Similarly, PEGylated vectors for gene delivery have shown enhanced transfection efficiency and reduced immune responses.

In conclusion, the compound CAS No. 189209-27-6 with the product name NH>_2-P>_E>_G>_5-C>_C>_N-H-Boc> represents a cornerstone in modern pharmaceutical chemistry. Its unique structure and functional properties make it an indispensable tool for researchers developing innovative therapeutics and diagnostic agents. As our understanding of molecular interactions continues to evolve, the potential applications of this compound are expected to grow even further.